Cas no 1204297-22-2 (7-chloro-4-methoxy-N-[(pyridin-4-yl)methyl]-1,3-benzothiazol-2-amine)

• Product Name: 7-chloro-4-methoxy-N-[(pyridin-4-yl)methyl]-1,3-benzothiazol-2-amine
• CAS No: 1204297-22-2
• MF: C₁₄H₁₂ClN₃OS
• MW: 305.782580375671
• MDL: MFCD16631792
• CID: 4562835
• Update Time: 2025-05-23

7-chloro-4-methoxy-N-[(pyridin-4-yl)methyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methoxy-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 7-chloro-4-methoxy-N-(4-pyridinylmethyl)-
• 7-chloro-4-methoxy-N-[(pyridin-4-yl)methyl]-1,3-benzothiazol-2-amine

• MDL： MFCD16631792
• Inchi： 1S/C14H12ClN3OS/c1-19-11-3-2-10(15)13-12(11)18-14(20-13)17-8-9-4-6-16-7-5-9/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： VRXVPFBAHUWHCP-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC(OC)=C2N=C1NCC1C=CN=CC=1

Additional information on 7-chloro-4-methoxy-N-[(pyridin-4-yl)methyl]-1,3-benzothiazol-2-amine

7-Chloro-4-Methoxy-N-[(Pyridin-4-Yl)Methyl]-1,3-Benzothiazol-2-Amine: A Comprehensive Overview

The compound with CAS No. 1204297-22-2, known as 7-chloro-4-methoxy-N-[(pyridin-4-yl)methyl]-1,3-benzothiazol-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a benzothiazole core, which is further substituted with a chlorine atom at position 7, a methoxy group at position 4, and an N-substituent at position 2 that includes a pyridin-4-ylmethyl group. These substituents contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the benzothiazole scaffold as a promising platform for the development of novel therapeutic agents. The benzothiazole ring system is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. In the case of 7-chloro-4-methoxy-N-[(pyridin-4-yl)methyl]-1,3-benzothiazol-2-amine, the presence of electron-withdrawing groups like chlorine and methoxy enhances the molecule's electronic properties, making it more reactive towards certain biochemical pathways. Additionally, the pyridinyl group introduces aromaticity and potential hydrogen bonding capabilities, further expanding its bioactivity profile.

One of the most notable aspects of this compound is its potential as an antitumor agent. Recent research has demonstrated that benzothiazole derivatives can induce apoptosis in cancer cells by modulating key signaling pathways such as the Bcl-2 family proteins and caspase enzymes. The chlorine substitution at position 7 has been shown to enhance the compound's ability to penetrate cellular membranes, thereby increasing its intracellular concentration and efficacy. Furthermore, the methoxy group at position 4 contributes to the molecule's stability and solubility, which are critical factors for drug delivery.

In addition to its antitumor properties, 7-chloro-4-methoxy-N-[(pyridin-4-yli)methyl]-1,3-benzothiazolium has also been investigated for its anti-inflammatory effects. Experimental data suggest that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL6 in activated macrophages. This activity is attributed to the molecule's ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation. The pyridinylmethyl group appears to play a crucial role in this interaction by providing additional binding sites for key inflammatory mediators.

The synthesis of 7-chloro-4-methoxy-N-[pyridin-(4)-ylmethyl]-1H-benzothiazolium chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole core through cyclization reactions, followed by selective substitution at specific positions using reagents such as chlorinating agents and methoxylation reagents. The introduction of the pyridinylmethyl group requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and UV-vis (ultraviolet-visible spectroscopy). These analyses have confirmed the compound's molecular structure and provided insights into its electronic transitions and vibrational modes. Additionally, mass spectrometry has been employed to determine the molecular weight and fragmentation patterns of this compound under various conditions.

Looking ahead, there is growing interest in exploring the potential of 7-chloro-N-[pyridin-(4)-ylmethyl]-1H-benzothiazolium chloride as a lead compound for drug development programs targeting chronic diseases such as cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further investigate its pharmacokinetic profile, toxicity profile, and efficacy in preclinical models.

In conclusion,7-chloro-N-[pyridin-(4)-ylmethyl]-1H-benzothiazolium chloride represents a significant advancement in medicinal chemistry due to its unique structure-functional relationships and promising biological activities. As research continues to uncover new insights into its mechanism of action and therapeutic potential,this compound holds great promise for becoming a valuable addition to modern pharmacopeia.